Cas no 1805102-84-4 (Ethyl 3,5-bis(trifluoromethyl)-4-methoxybenzoate)

Ethyl 3,5-bis(trifluoromethyl)-4-methoxybenzoate is a synthetic organic compound with notable stability and reactivity. Its trifluoromethyl substituents confer enhanced thermal and chemical resistance, while the methoxy group offers a versatile functional group for further transformations. This compound is particularly valuable in the synthesis of advanced materials, pharmaceuticals, and agrochemicals due to its unique structural properties and potential for various transformations.

Ethyl 3,5-bis(trifluoromethyl)-4-methoxybenzoate structure

1805102-84-4 structure

Product Name:Ethyl 3,5-bis(trifluoromethyl)-4-methoxybenzoate

CAS No:1805102-84-4

MF:C₁₂H₁₀F₆O₃

MW:316.19642496109

CID:4959761

Update Time:2025-10-31

Ethyl 3,5-bis(trifluoromethyl)-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3,5-bis(trifluoromethyl)-4-methoxybenzoate
- Inchi： 1S/C12H10F6O3/c1-3-21-10(19)6-4-7(11(13,14)15)9(20-2)8(5-6)12(16,17)18/h4-5H,3H2,1-2H3
- InChI Key： PODQDWAMHQBKNJ-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C(=O)OCC)C=C(C(F)(F)F)C=1OC)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 341
XLogP3: 3.9
Topological Polar Surface Area: 35.5

Ethyl 3,5-bis(trifluoromethyl)-4-methoxybenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A015002769-1g	Ethyl 3,5-bis(trifluoromethyl)-4-methoxybenzoate	1805102-84-4	97%	1g	1,445.30 USD	2021-06-21

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3. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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5. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831

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